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Abstract

Tolyltriazole sodium salt is a well-established chemical compound with significant industrial
applications, primarily as a corrosion inhibitor. This technical guide provides a comprehensive
overview of its molecular structure, physicochemical properties, and mechanism of action in
corrosion inhibition. Recognizing the interests of the drug development community, this
document also delves into the burgeoning field of tolyltriazole derivatives, exploring their
potential biological activities, particularly as antifungal agents. Detailed experimental protocols
for synthesis and biological evaluation are provided, alongside structured data and graphical
representations to facilitate understanding and further research.

Molecular Structure and Chemical Properties

Tolyltriazole sodium salt is the sodium salt of tolyltriazole. The tolyltriazole component is a
mixture of 4-methyl-1H-benzotriazole and 5-methyl-1H-benzotriazole. The sodium atom
replaces the acidic proton on one of the nitrogen atoms of the triazole ring.
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Molecular Structure

The chemical structure of the predominant isomer, 5-methyl-1H-benzotriazole sodium salt, is

depicted below.
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Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1324519/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tolyltriazole-sodium-salt-molecular-structure-and-activity
https://www.benchchem.com/product/b1324519/docs#an-in-depth-technical-guide-to-tolyltriazole-sodium-salt-molecular-structure-and-activity
https://www.benchchem.com/product/b1324519/docs#an-in-depth-technical-guide-to-tolyltriazole-sodium-salt-molecular-structure-and-activity
https://www.benchchem.com/product/b1324519/docs#an-in-depth-technical-guide-to-tolyltriazole-sodium-salt-molecular-structure-and-activity
https://www.benchchem.com/product/b1324519/docs#an-in-depth-technical-guide-to-tolyltriazole-sodium-salt-molecular-structure-and-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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